Cas no 111-20-6 (Sebacic acid)

Sebacic acid(English nameDecanedioicacid)Also known as sebacic acid(n-decanedioicacid)1,10-Sebacic acid(1,10-decanedioic acid),1,8-Sebacic acid (1,8-octanedicarboxyli cacid),Sebacic acid(Sebacicacid).Sebacic acid belongs to aliphatic dibasic acid,Present in flue-cured tobacco leaves\Burley tobacco leaf\Oriental Tobacco Leaf.Sebacic acid is white flake crystalline at room temperature,Industrial products slightly yellow.Slightly soluble in water,Insoluble in benzene\Petroleum ether\carbon tetrachloride,Soluble in ethanol and ether.Sebacic acid is flammable,Low toxicity.OralHarmful,To the eye\Irritating effects on respiratory system and skin.Prepared from natural castor oil or adipate monoester,Esters mainly used to prepare sebacic acid,Its esteruse towidely.The molecular formula of sebacic acid isC10H18O4,The chemical structure formula isHOOC(CH2)8COOH.

Sebacic acid structure

Product Name:Sebacic acid

CAS No:111-20-6

Molecular Formula:C₁₀H₁₈O₄

Molecular Weight:202.2475

MDL:MFCD00004440

CID:35668

PubChem ID:5192

Sebacic acid Properties

Names and Identifiers

- Decanedioic acid
- 1,8-Octanedicarboxylic acid
- Octane-1,8-dicarboxylic acid
- Sebacic acid
- Sebacic acidneat
- 1,10-decanedioic acid
- decane-1,10-dioic acid
- Decanedioic
- sebacinsaure
- Sebacinsure
- Sebacylic acid
- Seracic acid
- [ "Sebacic acid" ]
- sebacic
- usafhc-1
- Ipomic acid
- SEBCIC ACID
- USAF hc-1
- Sebacic acids
- Decanedicarboxylic acid
- n-Decanedioic acid
- Acide sebacique
- sebacate
- Sebacinsaeure
- Sebacinsaure [German]
- Acide sebacique [French]
- NSC19492
- 97AN39ICTC
- CXMXRPHRNRROMY-UHFFFAOYSA-N
- Sebacic acid, 98%
- DSSTox_CID_6867
- DSSTox_RID_78231
- DSSTox_GSID_26867
- De
- SEBACIC ACID
- 1,8-dicarboxyoctane
- decanedioate
- C10-DCA(2-)
- decanedioate(2-)
- Tox21_201778
- NCGC00164361-01
- DECANEDIOC ACID
- POLY(SEBACIC ANHYDRIDE)
- Sebacic acid, 94%
- 1,8-Octanedicarboxylate
- 1l6y
- EINECS 203-845-5
- 26776-29-4
- BBL011473
- DTXSID7026867
- SEBACIC ACID [MI]
- Sebacinsaure
- EC 203-845-5
- NCGC00164361-02
- Sebacic acid, 99%
- octane-1,8-dicarboxylic acid
- NCGC00164361-03
- Sebacic acid, >=95.0% (GC)
- CAS-111-20-6
- sebacic acid
- DB07645
- CHEMBL1232164
- 1,8-OCTANEDCARBOXYLIC ACID
- CCG-266598
- 111-20-6
- n-Decanedioate
- GS-6713
- 4-oxodecanedioate
- NS00011501
- Tox21_303263
- BRN 1210591
- 1l6s
- WLN: QV8VQ
- AKOS000120056
- 1,10-Decanedioic acid
- FEMA NO. 4943
- NCI60_001628
- Q413454
- 301CFA7E-7155-4D51-BD2F-EB921428B436
- UNII-97AN39ICTC
- disodium-sebacate
- DECANEDIOIC ACID
- LMFA01170006
- NCIOpen2_008624
- BP-27864
- HY-W014787
- MFCD00004440
- SCHEMBL3977
- Z104475420
- NSC-19492
- EN300-19796
- AI3-09127
- C08277
- SEBACIC ACID [MART.]
- USAF HC-1
- NCGC00257150-01
- Iponic acid
- Dicarboxylic acid C10
- Q-201703
- CCRIS 2290
- CS-W015503
- NSC 19492
- SEBACIC ACID (MART.)
- NCGC00259327-01
- s5732
- 4-02-00-02078 (Beilstein Handbook Reference)
- CHEBI:41865
- 1i8j
- 1,10-Decanedioate
- STL146585
- DB-121158
- DTXCID806867
- BRD-K66672047-304-01-3
- Decanedioic Acid
- 1,8-Octanedicarboxylic Acid
- +Expand
- MDL： MFCD00004440
- InChIKey： CXMXRPHRNRROMY-UHFFFAOYSA-N
- Inchi： 1S/C10H18O4/c11-9(12)7-5-3-1-2-4-6-8-10(13)14/h1-8H2,(H,11,12)(H,13,14)
- SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H])=O
- BRN： 1210591

Computed Properties

Exact Mass: 202.12100
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 9
Monoisotopic Mass: 202.121
Heavy Atom Count: 14
Complexity: 157
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Surface Charge: 0
Topological Polar Surface Area: 74.6

Experimental Properties

LogP: 2.27640
PSA: 74.60000
Merck: 8415
Refractive Index: 1.422
Water Partition Coefficient: 1 g/L (20 ºC)
Boiling Point: 294.5 °C/100 mmHg(lit.)
Melting Point: 133-137 °C (lit.)
Vapor Pressure: 1 mmHg ( 183 °C)
Flash Point: 220 ºC
Solubility: ethanol: 100 mg/mL
Color/Form: Powder
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, bases, reducing agents.
Solubility: It is slightly soluble in water, poorly soluble in benzene, petroleum ether, carbon tetrachloride, and easily soluble in ethanol and diethyl ether.
Sensitiveness: Sensitive to humidity
pka: 4.59, 5.59(at 25℃)
Density: 1.21

Sebacic acid Security Information

Symbol: GHS07
RTECS：VS0875000
WGK Germany：1
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： R36/37/38
Signal Word：Warning
TSCA：Yes

Sebacic acid Customs Data

HS CODE：2917131000
Customs Data：

China Customs Code:
2917131000

Overview:

2917131000 Sebacic acid and its salts and esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917131000 esters of adipic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Sebacic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A109865-10g	Decanedioic acid	111-20-6	95%	10g	$5.0	2024-05-30
Apollo Scientific	OR53173-250g	Sebacic acid	111-20-6		250g	£38.00	2023-01-01
ChemScence	CS-W015503-100mg	Decanedioic acid	111-20-6	≥98.0%	100mg	$50.0	2021-09-02
Enamine	EN300-19796-0.05g	decanedioic acid	111-20-6	95%	0.05g	$19.0	2023-09-16
Key Organics Ltd	GS-6713-250G	Sebacicacid	111-20-6	>95%	250g	£163.00	2023-09-07
Larodan	15-1000-13-1g	Decanedioic acid	111-20-6	>98%	1g	€37.00	2023-09-19
MedChemExpress	HY-W014787-10mM*1 mL in DMSO	Decanedioic acid	111-20-6	99.96%	10mM*1 mL in DMSO	￥220
S e l l e c k ZHONG GUO	S5732-25mg	Sebacic acid	111-20-6	98%	25mg	¥795.36	2023-09-15
TRC	S211410-1g	Sebacic Acid	111-20-6		1g	$ 63.00	2023-09-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A14158-100g	Sebacic acid, 98+%	111-20-6	98+%	100g	￥299.00	2023-07-05

Sebacic acid Synthesis

Synthetic Circuit 1

221291-98-1

111-20-6

108-24-7

111-20-6

3753-81-9

Reaction Conditions

1.1 Solvents: Acetic anhydride ; 20 min, 140 °C

Reference

: A predictive mechanistic model of drug release from surface eroding polymeric nanoparticles

Stiepel, Rebeca T.; et al, Journal of Controlled Release (2022, Journal of Controlled Release (2022), 351, 883-895, 351, 883-895

Synthetic Circuit 2

63521-92-6

7575-23-7

111-20-6

3753-81-9

Reaction Conditions

Reference

: Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study

Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Synthetic Circuit 3

3753-81-9

111-20-6

3753-81-9

Reaction Conditions

1.1 1.5 h, 180 °C

Reference

: Biodegradable interstitial release polymer loading a novel small molecule targeting Axl receptor tyrosine kinase and reducing brain tumor migration and invasion

Yen, S.-Y.; et al, Oncogene (2016, Oncogene (2016), 35(17), 2156-2165, 35(17), 2156-2165

Synthetic Circuit 4

3753-81-9

111-20-6

3753-81-9

Reaction Conditions

1.1 4 h, 150 °C

Reference

: γ-Irradiation Stability of Saturated and Unsaturated Aliphatic Polyanhydrides-Ricinoleic Acid Based Polymers

Teomim, Doron; et al, Biomacromolecules (2001, Biomacromolecules (2001), 2(3), 1015-1022, 2(3), 1015-1022

Synthetic Circuit 5

7575-23-7

100-01-6

111-20-6

3753-81-9

Reaction Conditions

Reference

: Cellular Delivery of Hoechst 33342 Anticancer Drug from Crosslinked Poly(thioether anhydrides): A Cytotoxicity and Efficacy Study

Mohammed, Halimatu S.; et al, ACS Symposium Series (2020, ACS Symposium Series (2020), 1350, 63-77, 1350, 63-77

Sebacic acid Raw materials

Sebacic acid Preparation Products

Sebacic acid Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:111-20-6)Sebacic acid

Order Number:A894762

Stock Status:in Stock/in Stock

Quantity:5kg/10kg

Purity:99%/99%

Pricing Information Last Updated:Friday, 30 August 2024 11:48

Price($):320.0/555.0

Sebacic acid Related Literature

1. Advances in microbial production of medium-chain dicarboxylic acids for nylon materials

Guohui Li,Dixuan Huang,Xue Sui,Shiyun Li,Bing Huang,Xiaojuan Zhang,Hui Wu,Yu Deng React. Chem. Eng. 2020 5 221
2. Microbial production of sebacic acid from a renewable source: production, purification, and polymerization

Woo-Young Jeon,Min-Jeong Jang,Gyu-Yeon Park,Hye-Jeong Lee,Sung-Hwa Seo,Hee-Suk Lee,Changpyo Han,Heeun Kwon,Ho-Chang Lee,Jong-Hwa Lee,Yong-Taek Hwang,Myung-Ock Lee,Jeong-Gyu Lee,Hong-Weon Lee,Jung-Oh Ahn Green Chem. 2019 21 6491
3. Kinetics of non-catalytic synthesis of bis(2-ethylhexyl)sebacate at high pressures

Ram C. Narayan,Giridhar Madras React. Chem. Eng. 2017 2 27
4. Biocatalytic and solvent-free synthesis of a bio-based biscyclocarbonate

D. S. Wunschik,K. N. Ingenbosch,M. Z?hres,J. Horst,C. Mayer,M. J?ger,V. Strehmel,M. Dornbusch,K. Hoffmann-Jacobsen Green Chem. 2018 20 4738
5. Royal jelly fatty acids bioprofiling using TLC-MS and digital image analysis coupled with chemometrics and non-parametric regression for discovering efficient biomarkers against melanoma

Reham S. Ibrahim,Alaa A. El-Banna RSC Adv. 2021 11 18717
6. Sunflower oil-based hyperbranched alkyd/spherical ZnO nanocomposite modeling for mechanical and anticorrosive applications

Mohamed S. Selim,Mohamed A. Shenashen,Ahmed Elmarakbi,Ashraf?M. EL-Saeed,Mahmoud M. Selim,Sherif A. El-Safty RSC Adv. 2017 7 21796
7. Mechanical properties and degradation studies of poly(mannitol sebacate)/cellulose nanocrystals nanocomposites

águeda Sonseca,Oscar Sahuquillo,E. Johan Foster,Enrique Giménez RSC Adv. 2015 5 55879
8. A comparative study of the mechanical, shape-memory, and degradation properties of poly(lactic acid) nanofiber and cellulose nanocrystal reinforced poly(mannitol sebacate) nanocomposites

águeda Sonseca,Olivia Menes,Enrique Giménez RSC Adv. 2017 7 21869
9. Metabolism and pharmacokinetics of medium chain fatty acids after oral administration of royal jelly to healthy subjects

Masayuki Yamaga,Hiroko Tani,Ayanori Yamaki,Tomoki Tatefuji,Ken Hashimoto RSC Adv. 2019 9 15392
10. Mechanical properties and degradation studies of poly(mannitol sebacate)/cellulose nanocrystals nanocomposites

águeda Sonseca,Oscar Sahuquillo,E. Johan Foster,Enrique Giménez RSC Adv. 2015 5 55879
11. Metabolism and pharmacokinetics of medium chain fatty acids after oral administration of royal jelly to healthy subjects

Masayuki Yamaga,Hiroko Tani,Ayanori Yamaki,Tomoki Tatefuji,Ken Hashimoto RSC Adv. 2019 9 15392

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(CAS:111-20-6)Sebacic acid

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(CAS:111-20-6)Sebacic acid

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Cas no 111-20-6 (Sebacic acid)

Sebacic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

Sebacic acid Security Information

Sebacic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Sebacic acid Price

Sebacic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Sebacic acid Raw materials

Sebacic acid Preparation Products

Sebacic acid Suppliers

Sebacic acid Related Literature

Related Categories

111-20-6 (Sebacic acid) Related Products